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Executive Summary: Radon-222 (²²²Rn) is a colorless, odorless, and tasteless radioactive

noble gas that originates from the natural radioactive decay of uranium-238 (²³⁸U), which is

ubiquitous in rocks and soil.[1][2][3] As a significant contributor to natural background radiation,

²²²Rn and its short-lived decay products are a primary cause of lung cancer, second only to

smoking.[4][5][6] The concentration of ²²²Rn varies significantly across different environmental

compartments, influenced by local geology, soil properties, and building characteristics. This

technical guide provides an in-depth overview of the natural sources of ²²²Rn, summarizes

typical background concentrations in soil, water, and air, and details the standard experimental

methodologies for its measurement. This document is intended for researchers, environmental

scientists, and public health professionals engaged in radiation studies and risk assessment.

Introduction to Radon-222
The Uranium-238 Decay Series: The Origin of Radon-222
Radon-222 is a naturally occurring radionuclide and is the most stable isotope of radon, with a

half-life of 3.82 days.[7][8] It is not a primordial radionuclide but rather an intermediate product

in the long decay chain of uranium-238, known as the uranium or radium series.[7][9] The

process begins with ²³⁸U, which is present in varying amounts in most rocks and soils.[2]

Through a sequence of alpha and beta decays, ²³⁸U transforms into more stable elements. A

key step in this series is the alpha decay of radium-226 (²²⁶Ra), which has a half-life of 1600
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years, directly producing the noble gas ²²²Rn.[7][10] Being a gas, ²²²Rn can readily move

through porous materials, unlike its solid parent and progeny nuclides.[1]

Uranium-238 (²³⁸U)
(4.5 x 10⁹ years)

...
(Multiple α, β decays)

α, β decays Radium-226 (²²⁶Ra)
(1600 years)

Radon-222 (²²²Rn)
(3.82 days)

α decay Polonium-218 (²¹⁸Po)
(3.1 minutes)

α decay ...
(Multiple α, β decays)

Lead-206 (²⁰⁶Pb)
(Stable)
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Caption: Simplified decay chain of Uranium-238 leading to the formation of Radon-222.

Health Significance
Radon-222 is recognized as a significant health hazard and a leading environmental cause of

cancer mortality.[3][4] The primary risk is not from the gas itself but from its short-lived, solid

decay products (progeny), such as polonium-218 and polonium-214.[5][9] When inhaled, these

radioactive particles can lodge in the lung tissue. As they decay, they emit alpha particles—

high-energy bursts that can damage the DNA of bronchial epithelial cells, potentially leading to

lung cancer over time.[5][6] The U.S. Environmental Protection Agency (EPA) attributes

approximately 21,000 lung cancer deaths annually in the United States to radon exposure.[4][6]

The risk is substantially higher for smokers, with studies indicating a strong synergistic effect

between radon exposure and tobacco smoke.[3][4]

Natural Sources and Environmental Pathways
The journey of Radon-222 from its origin in the earth's crust to human environments is

governed by a series of physical processes.

Primary Geological Sources
The primary source of ²²²Rn is the decay of ²²⁶Ra present in soil, bedrock, and other geological

materials.[11][12] The concentration of parent uranium and radium varies significantly with

geology. Igneous and metamorphic rocks, such as granites, and sedimentary rocks like shales

and phosphate rock, tend to have higher uranium content and thus a greater potential for radon

production.[1][2][13]
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Factors Influencing Radon Transport
Several factors control the rate at which radon moves from the mineral grains where it is

formed into the air and water:

Emanation Coefficient: This is the fraction of radon atoms generated within a mineral grain

that successfully escape into the pore space (filled with air or water).[14] It is influenced by

moisture content and the particle size of the material; smaller particles have a higher

surface-area-to-volume ratio, increasing the probability of emanation.[15][16]

Permeability and Porosity: The ability of radon to migrate through soil and rock is dependent

on the interconnectedness of pore spaces (permeability). Coarse soils like gravels and

sands are more permeable than dense clays, allowing for more rapid transport of soil gas.

[11][17]

Environmental Factors: Soil moisture, atmospheric pressure, and temperature gradients can

influence radon exhalation from the ground. For example, a drop in barometric pressure can

increase the rate at which soil gas is drawn towards the surface.[18][19]

Environmental Migration Pathways
Once in the pore spaces, radon gas can migrate into different environmental compartments. It

can dissolve into groundwater, be released directly into the outdoor atmosphere (exhalation), or

be drawn into buildings through pressure differences.
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Caption: Migration pathways of Radon-222 from geological sources to various environments.

Background Levels of Radon-222
Radon-222 concentrations are typically measured in units of Becquerels per cubic meter

(Bq/m³), representing the number of radioactive decays per second in a cubic meter of air or
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water. Another common unit is picocuries per liter (pCi/L), where 1 pCi/L is equivalent to 37

Bq/m³.

Table 1: Typical Radon-222 Concentrations in Soil Gas
The concentration of radon in the air filling the pore spaces of soil is typically very high,

representing the most direct source for indoor radon accumulation.

Geologic
Setting/Depth

Concentration
Range (Bq/m³)

Notes Citations

General Range 7,400 - 74,000
Most U.S. soils fall

within this range.
[20]

Typical High

Permeability Soil
< 10,000 - 100,000+

Highly variable

depending on radium

content and soil type.

[12]

Soil at 15 cm depth ~70

Concentration is low

near the surface due

to atmospheric mixing.

[21]

Soil at 55 cm depth ~22,500

Concentration

increases significantly

with depth.

[21]

Soil Gas (Wisconsin,

USA)

130 - 7,810 pCi/L

(4,810 - 288,970)

Median value was 560

pCi/L (20,720 Bq/m³).
[22]

Table 2: Typical Radon-222 Concentrations in Water
Radon readily dissolves into groundwater from aquifer materials. Surface water concentrations

are significantly lower due to rapid degassing into the atmosphere.[23][24]
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Water Source
Concentration
Range (Bq/m³)

Notes Citations

Groundwater

(General)
3,700 - 111,000,000

Can reach extremely

high levels in certain

aquifers.

[20]

Groundwater

(Wisconsin, USA)

260 - 22,000 pCi/L

(9,620 - 814,000)

Wells in crystalline

bedrock showed the

highest

concentrations.

[22][25]

Groundwater

(Zhejiang, China)
24,000 - 170,000

Average of 96,000

Bq/m³ in a coastal

study.

[26]

Surface Water

(General)

2-3 orders of

magnitude lower than

local groundwater

Radon is rapidly lost

to the atmosphere.
[23]

Surface Seawater

(Zhejiang, China)
20 - 280

Average of 110 Bq/m³

in a coastal study.
[26]

Table 3: Typical Radon-222 Concentrations in Outdoor
Air
In outdoor air, radon exhaled from the ground is quickly diluted to low concentrations.
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Location/Condition
Concentration
Range (Bq/m³)

Notes Citations

Global Average

(Typical)
5 - 20

Varies with geology

and atmospheric

conditions.

[3][12]

General Range 1 - 100

Can be higher during

periods of

atmospheric inversion.

[27]

Contiguous United

States (Mean)

100 - 400 pCi/m³ (3.7

- 14.8)

Estimated mean is

around 250 pCi/m³

(9.25 Bq/m³).

[28]

Near Uranium Tailings Up to 10,434

Localized sources can

significantly elevate

outdoor levels.

[29]

Table 4: Typical Radon-222 Concentrations in Indoor Air
Indoor air can accumulate radon to levels much higher than outdoors, as buildings can draw

radon-laden soil gas from the ground.
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Environment
Concentration
Range (Bq/m³)

Notes Citations

Global Average

(Dwellings)
20 - 150

National averages

vary based on

geology and building

practices.

[12]

WHO Reference Level 100 (Action Level)

WHO recommends

remediation if levels

exceed this value.

[3][30]

IAEA Reference Level < 300 (for homes)

Recommended upper

limit for annual

average

concentration.

[2]

U.S. EPA Action Level 4 pCi/L (148)

EPA recommends that

homeowners take

action to mitigate.

[4][30]

Methodologies for Measurement and Analysis
Accurate quantification of Radon-222 is critical for research and risk assessment.

Methodologies are broadly classified as active (requiring power) or passive (no power

required).

Measurement of Radon in Air
This is a passive, integrating method ideal for long-term measurements (e.g., 3-12 months).

Detector: A small piece of special plastic, such as CR-39 (allyl diglycol carbonate), is housed

within a small, filtered container.[31]

Deployment: The container is opened and placed in the desired measurement location.

Radon gas diffuses into the container through the filter.

Mechanism: As radon and its progeny decay inside the container, they emit alpha particles

that strike the plastic, creating microscopic damage tracks.
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Analysis: After the exposure period, the plastic detector is returned to a laboratory. It is

chemically etched (e.g., in a caustic solution), which enlarges the damage tracks.[31]

Quantification: The tracks are counted using a microscope or automated scanner. The track

density (tracks/mm²) is proportional to the average radon concentration over the exposure

period, as determined by a calibration factor.[31]

This is a passive method used for short-term screening measurements (typically 2-7 days).

Detector: A container, often a small canister or pouch, is filled with a pre-weighed amount of

activated charcoal.[31][32]

Deployment: The container is opened in the sampling area, allowing radon in the air to

adsorb onto the surface of the charcoal granules.

Mechanism: The method relies on the high affinity of charcoal for radon gas. Because radon

is continually adsorbed and desorbed, and because it decays with a 3.82-day half-life, this

method does not provide a true time-integrated average.[31][32]

Analysis: After the exposure period, the container is sealed and sent to a laboratory. The

amount of radon is quantified by measuring the gamma rays emitted by its decay products

(specifically Lead-214 and Bismuth-214) using a gamma spectrometer with a sodium iodide

(NaI) detector.[31][32] The concentration is calculated based on the counts, exposure time,

and a device-specific calibration factor.

Measurement of Radon in Water
This is a common and accurate laboratory method for quantifying radon dissolved in water.

Sampling: A water sample (typically 10-20 mL) is collected directly into a glass vial

containing a water-immiscible mineral oil-based scintillation cocktail.[33] Extreme care must

be taken to avoid agitating the sample, which would cause radon to degas and escape. The

vial is filled with zero headspace (no air bubbles) and sealed immediately.[34]

Extraction: The vial is shaken vigorously. Radon, being a noble gas, is lipophilic and

preferentially partitions from the water phase into the scintillation cocktail.
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Analysis: The vial is placed in a liquid scintillation counter. The counter is typically left for at

least 3 hours to allow radon and its short-lived decay products to reach secular equilibrium.

Quantification: The alpha and beta particles emitted during the decay of radon and its

progeny interact with the scintillator, producing photons of light. The counter's photomultiplier

tubes detect these light flashes. By counting the pulses within a specific energy window, the

activity of radon in the sample can be determined with high precision.[33][34]

Measurement of Radon Exhalation from Solids
This method is used to determine the rate at which radon is released from soil, rock, or building

materials.

Sample Preparation: A known quantity (mass and surface area) of the material to be tested

is placed in a sealed, airtight container of a known volume.[35] The sample may be dried or

have its moisture content adjusted depending on the experimental goals.

Accumulation: The container is sealed, and radon gas emanating from the sample is allowed

to accumulate inside the chamber over a set period.

Measurement: After the accumulation period, the radon concentration in the air inside the

chamber is measured. This can be done by taking an air sample from the chamber and

analyzing it with a scintillation cell (Lucas cell) or by placing a passive detector (like ATD or

charcoal) inside the chamber for the duration of the experiment.[19][35]

Calculation: The radon exhalation rate, expressed in units of Bq per unit area per unit time

(Bq/m²/s) or Bq per unit mass per unit time (Bq/kg/s), is calculated based on the measured

radon concentration, the volume of the chamber, the surface area or mass of the sample,

and the accumulation time, correcting for radon decay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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